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Compound of Interest

Compound Name: 3-Acetylpyridine oxime

Cat. No.: B010032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Acetylpyridine oxime is a versatile organic compound that is finding increasing application

in the field of materials science. Its unique chemical structure, featuring a pyridine ring and an

oxime functional group, allows it to act as a multidentate ligand for the formation of coordination

complexes and polymers. This property has led to its exploration in the development of

functional polymers with enhanced thermal and antimicrobial properties, as a key component in

corrosion inhibitors, and as a ligand for the synthesis of novel coordination compounds with

interesting catalytic and magnetic properties. These application notes provide an overview of

the use of 3-acetylpyridine oxime in these areas, along with detailed experimental protocols

and comparative data.
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Property Value Reference

CAS Number 5973-83-1

Molecular Formula C₇H₈N₂O

Molecular Weight 136.15 g/mol

Appearance
White to off-white crystalline

solid

Melting Point 148-151 °C

Solubility Soluble in ethanol, hot water

I. Functional Polymers Containing 3-Acetylpyridine
Oxime
3-Acetylpyridine oxime can be incorporated as a monomer into various polymer structures,

such as terpolymers, to impart specific functionalities. These functionalities include enhanced

thermal stability and antimicrobial properties.

Application: Thermally Stable and Antimicrobial
Terpolymers
Terpolymers synthesized with (E)-4-acetylpyridine oxime (a positional isomer of 3-
acetylpyridine oxime), formaldehyde, and either 4-hydroxyacetophenone (HA) or 4-

hydroxybenzaldehyde (HB) have demonstrated significant thermal stability and broad-spectrum

antimicrobial activity. While this data is for the 4-isomer, it provides a strong indication of the

potential for 3-acetylpyridine oxime in similar applications.
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Polymer ID Monomers

Number
Average
Molecular
Weight (Mn) (
g/mol )

Polydispersity
Index (PDI)

Inherent
Viscosity
(dL/g)

APOFHA

(E)-4-

acetylpyridine

oxime,

Formaldehyde,

4-

hydroxyacetophe

none

4652 1.47 0.23

APOFHB

(E)-4-

acetylpyridine

oxime,

Formaldehyde,

4-

hydroxybenzalde

hyde

3496 1.42 0.19

Data extrapolated from a study on (E)-4-acetylpyridine oxime terpolymers.

This protocol is adapted from the synthesis of a terpolymer resin using (E)-4-acetylpyridine

oxime.

Materials:

(E)-4-acetylpyridine oxime (or 3-acetylpyridine oxime) (0.01 mol)

4-hydroxyacetophenone (0.01 mol)

Formaldehyde (37%, 0.05 mol)

6 M Hydrochloric acid (catalyst)

Methanol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b010032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Distilled water

Equipment:

Round-bottom flask with reflux condenser

Oil bath with magnetic stirrer and heating control

Buchner funnel and filter paper

Beakers and measuring cylinders

Procedure:

In a round-bottom flask, combine (E)-4-acetylpyridine oxime (0.01 mol), 4-

hydroxyacetophenone (0.01 mol), and formaldehyde (0.05 mol).

Add 6 M HCl as a catalyst.

Place the flask in an oil bath and reflux the mixture with occasional shaking at 100–120 °C

for 8–10 hours.

After the reaction is complete, a solid resinous product will form. Immediately remove the hot

resin from the flask.

Wash the solid product thoroughly with cold water to remove the acid catalyst and any

unreacted formaldehyde.

Further purify the resin by washing with warm water and then methanol to remove unreacted

monomers.

Dry the resulting shining black colored resin in a vacuum oven.

Characterization:

The synthesized terpolymer can be characterized by FT-IR and ¹H NMR spectroscopy, gel

permeation chromatography (GPC) for molecular weight determination, and thermal analysis

(TGA and DSC).
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Caption: Workflow for the synthesis and characterization of an acetylpyridine oxime-based

terpolymer.

II. Corrosion Inhibition
Pyridine and its derivatives, including oximes, are known to be effective corrosion inhibitors for

various metals and alloys, particularly for steel in acidic environments. They function by

adsorbing onto the metal surface, forming a protective layer that isolates the metal from the

corrosive medium. The lone pair of electrons on the nitrogen atom of the pyridine ring and the

oxygen atom of the oxime group play a crucial role in the adsorption process through

coordination with the metal's d-orbitals. While specific data for 3-acetylpyridine oxime is

limited, studies on related pyridine derivatives demonstrate high inhibition efficiencies.

Application: Corrosion Inhibitor for Carbon Steel in
Acidic Media
Pyridine derivatives have been shown to be excellent corrosion inhibitors for carbon steel in

hydrochloric acid solutions. The inhibition efficiency is dependent on the concentration of the

inhibitor, the temperature, and the specific molecular structure of the pyridine derivative.

The following data is for the pyridine derivative 3-acetyl-4-(4-bromophenyl)-6-(2-oxo-2H-

chromen-3-yl)pyridine-2(1H)-one (ABCP) on mild steel in 0.5 M HCl at 25 °C, showcasing the

potential of such compounds.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b010032?utm_src=pdf-body-img
https://www.benchchem.com/product/b010032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitor Concentration (M)
Corrosion Rate
(mg·cm⁻²·h⁻¹)

Inhibition Efficiency (%)

0.000 - -

0.001 - -

0.002 - -

0.003 - -

0.004 - -

0.005 - 98.4

Note: Specific corrosion rate values were not provided in the abstract, but the trend of

decreasing corrosion rate with increasing inhibitor concentration was established.

This protocol outlines a standard weight loss method to evaluate the corrosion inhibition

efficiency of 3-acetylpyridine oxime.

Materials:

Carbon steel coupons of known dimensions and composition

1 M Hydrochloric acid solution (corrosive medium)

3-Acetylpyridine oxime (inhibitor) at various concentrations (e.g., 10⁻⁵ M to 10⁻³ M)

Acetone

Distilled water

Abrasive paper (e.g., silicon carbide paper of different grades)

Analytical balance

Equipment:

Water bath or thermostat
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Beakers

Desiccator

Procedure:

Coupon Preparation: Mechanically polish the carbon steel coupons with different grades of

abrasive paper, wash them thoroughly with distilled water, degrease with acetone, and dry.

Initial Weighing: Accurately weigh the prepared coupons using an analytical balance.

Immersion: Immerse the weighed coupons in beakers containing 1 M HCl solution without

(blank) and with different concentrations of 3-acetylpyridine oxime.

Exposure: Maintain the beakers in a water bath at a constant temperature (e.g., 25 °C) for a

specific period (e.g., 24 hours).

Cleaning and Final Weighing: After the exposure period, remove the coupons from the

solutions, wash them with distilled water, scrub with a brush to remove corrosion products,

rinse again with distilled water, dry, and re-weigh accurately.

Calculation of Corrosion Rate and Inhibition Efficiency:

Corrosion Rate (CR): CR = (W₁ - W₂) / (A * t)

W₁ = Initial weight of the coupon

W₂ = Final weight of the coupon

A = Surface area of the coupon

t = Immersion time

Inhibition Efficiency (IE %): IE % = [(CR_blank - CR_inh) / CR_blank] * 100

CR_blank = Corrosion rate in the absence of the inhibitor

CR_inh = Corrosion rate in the presence of the inhibitor
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Caption: Experimental workflow for evaluating corrosion inhibition efficiency using the

gravimetric method.

III. Coordination Compounds and Metal-Organic
Frameworks (MOFs)
3-Acetylpyridine oxime is an excellent ligand for the formation of coordination compounds

with various metal ions. The pyridine nitrogen and the oxime nitrogen or oxygen atoms can

coordinate to a metal center, acting as a bidentate ligand. This allows for the construction of

discrete metal complexes or extended one-, two-, or three-dimensional coordination polymers,

including Metal-Organic Frameworks (MOFs). These materials have potential applications in

catalysis, gas storage, and magnetism.

Application: Synthesis of a Silver(I) Coordination
Polymer
A one-dimensional coordination polymer has been synthesized using 3-acetylpyridine oxime
(referred to as 3-acetyloximepyridine in the study) and silver(I) hexafluorophosphate. In this

structure, the silver ions are bridged by the 3-acetylpyridine oxime ligands.

This protocol is based on the reported synthesis of a silver(I) coordination polymer with 3-
acetylpyridine oxime.

Materials:

3-Acetylpyridine oxime

Silver(I) hexafluorophosphate (AgPF₆)

Ethanol (95%)

Equipment:

Small vials or test tubes

Magnetic stirrer (optional)
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Crystallization dish

Procedure:

Ligand Solution: Prepare a saturated solution of 3-acetylpyridine oxime in 95% ethanol.

Metal Salt Solution: Prepare a solution of silver(I) hexafluorophosphate in 95% ethanol.

Reaction: Slowly add the silver(I) hexafluorophosphate solution to the saturated solution of

3-acetylpyridine oxime with stirring.

Crystallization: Allow the resulting solution to stand undisturbed for slow evaporation at room

temperature.

Product Isolation: Colorless rod-shaped crystals suitable for X-ray diffraction will form over

time. Isolate the crystals by decantation or filtration.

Characterization:

The primary method for characterizing the resulting coordination polymer is single-crystal X-ray

diffraction to determine its structure. Other techniques such as FT-IR spectroscopy and

elemental analysis can be used to confirm the composition of the material.

Caption: Schematic of the bidentate coordination of 3-acetylpyridine oxime to a silver(I) metal

center.

Conclusion
3-Acetylpyridine oxime is a promising building block in materials science with demonstrated

and potential applications in the development of functional polymers, corrosion inhibitors, and

coordination compounds. The protocols and data presented in these application notes provide

a foundation for researchers to explore and expand upon the use of this versatile molecule in

creating novel materials with tailored properties. Further research is warranted to fully elucidate

the performance of 3-acetylpyridine oxime in these applications, particularly in obtaining more

specific quantitative data for corrosion inhibition and the antimicrobial activity of its polymers.
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[https://www.benchchem.com/product/b010032#3-acetylpyridine-oxime-in-materials-science-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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